Cas no 14805-03-9 (5-Nitro-2-(pyridin-3-yl)pyridine)

• Product Name: 5-Nitro-2-(pyridin-3-yl)pyridine
• CAS No: 14805-03-9
• MF: C₁₀H₇N₃O₂
• MW: 201.181481599808
• CID: 4801873
• Update Time: 2025-11-05

5-Nitro-2-(pyridin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-nitro-2-(pyridin-3-yl)pyridine
• 5-nitro-2-pyridin-3-ylpyridine
• 5-Nitro-2-(pyridin-3-yl)pyridine

• Inchi： 1S/C10H7N3O2/c14-13(15)9-3-4-10(12-7-9)8-2-1-5-11-6-8/h1-7H
• InChI Key： LSCYWMHUGVZIBJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C(C=C1)C1C=NC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• XLogP3: 1.3
• Topological Polar Surface Area: 71.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 5-Nitro-2-(pyridin-3-yl)pyridine

Recent Advances in the Study of 5-Nitro-2-(pyridin-3-yl)pyridine (CAS: 14805-03-9) in Chemical Biology and Pharmaceutical Research

The compound 5-Nitro-2-(pyridin-3-yl)pyridine (CAS: 14805-03-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by a nitro group and a pyridine-pyridine linkage, has been the subject of several studies aimed at exploring its biological activity, synthetic pathways, and pharmacological potential. Recent literature highlights its role as a versatile scaffold in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of 5-Nitro-2-(pyridin-3-yl)pyridine on a range of protein kinases, including EGFR and VEGFR2. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity with IC50 values in the nanomolar range, suggesting its potential as a lead compound for cancer therapy. Molecular docking simulations revealed that the nitro group and the pyridine rings play a critical role in binding to the ATP-binding sites of these kinases, providing insights for further structural optimization.

In addition to its kinase inhibitory properties, 5-Nitro-2-(pyridin-3-yl)pyridine has also been explored for its antimicrobial potential. A recent report in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy against drug-resistant strains of Staphylococcus aureus and Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit key enzymatic processes. These findings underscore the compound's dual utility in both anticancer and antimicrobial drug development.

The synthetic pathways for 5-Nitro-2-(pyridin-3-yl)pyridine have also seen advancements. A 2022 publication in Organic Letters described a novel, high-yield synthesis method using palladium-catalyzed cross-coupling reactions, which significantly improved the scalability and purity of the compound. This methodological innovation is expected to facilitate further pharmacological studies and preclinical evaluations.

Despite these promising developments, challenges remain in the clinical translation of 5-Nitro-2-(pyridin-3-yl)pyridine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and formulation optimization. Future research directions may include the development of prodrugs or nanoparticle-based delivery systems to enhance its therapeutic index.

In conclusion, 5-Nitro-2-(pyridin-3-yl)pyridine (CAS: 14805-03-9) represents a promising scaffold in chemical biology and pharmaceutical research, with demonstrated potential in kinase inhibition and antimicrobial activity. Continued exploration of its derivatives and synthetic methodologies will be crucial for unlocking its full therapeutic potential.